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3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2 4-triazole
Executive Summary

CAS 1087792-21-9 (3-hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole) is a high-value
heterocyclic building block utilized primarily in the synthesis of bioactive small molecule
libraries. Unlike a final pharmaceutical product, this compound serves as a versatile
pharmacophore scaffold. Its core structure—a 1,2,4-triazole ring substituted with a nucleophilic
hydrazine group—allows for rapid diversification into complex fused-ring systems (e.g.,
triazolothiadiazoles) and Schiff bases.

Research indicates that derivatives synthesized from this scaffold frequently exhibit potent
antimicrobial, antifungal, and antioxidant properties, making it a critical tool in early-stage anti-
infective drug discovery.

Chemical & Physical Characterization

The following data establishes the "Identity Card" for CAS 1087792-21-9. Researchers should
verify these parameters upon receipt of the material to ensure synthetic reliability.
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Property Specification
Chemical Name 3-hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole
CAS Number 1087792-21-9
C
Molecular Formula H
N
Molecular Weight 189.22 g/mol
Physical State Solid (Crystalline powder)
. Soluble in DMSO, DMF, Hot Ethanol; Sparingly
Solubility ]
soluble in water
~3.5 (Hydrazine group), ~10.2 (Triazole rin
pKa (Predicted) (Hy group) ( g

protonation)

2-8°C, inert atmosphere (Ar/N
Storage Conditions
), desiccated

Structural Insight: The molecule features a 4-phenyl substituent which provides steric bulk and
lipophilicity, enhancing the membrane permeability of subsequent derivatives. The 5-methyl
group serves as a metabolic handle, while the 3-hydrazinyl moiety is the primary reactive
center.

Mechanistic Profile & Synthetic Utility

The "mechanism of action" for CAS 1087792-21-9 is defined by its chemical reactivity rather
than a direct biological target. It functions as a nucleophilic precursor.

Core Reactivity

The terminal nitrogen of the hydrazine group (-NHNH

) is highly nucleophilic. It readily attacks electrophilic centers (aldehydes, ketones, acid
chlorides) to form stable covalent bonds. This reactivity is exploited to generate two primary
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classes of bioactive compounds:

o Schiff Bases (Azomethines): Formed via condensation with aromatic aldehydes. These
derivatives often chelate metal ions or intercalate DNA.

o Fused Heterocycles: Reaction with carboxylic acids or carbon disulfide leads to cyclization,
forming rigid bicyclic systems like 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. These fused
systems mimic the purine core of biological molecules, often inhibiting enzymes involved in
DNA synthesis.

Synthetic Pathway Visualization

The following diagram illustrates the transformation of CAS 1087792-21-9 into bioactive

libraries.
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Caption: Divergent synthesis pathways utilizing CAS 1087792-21-9 to generate

pharmacologically active libraries.

Experimental Protocols

These protocols are designed for researchers validating the scaffold's utility. Safety Note:
Hydrazines are potential carcinogens and skin irritants. All procedures must be performed in a
fume hood.
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Protocol A: Synthesis of Schiff Base Derivatives (General
Procedure)

Objective: To derivatize the hydrazine group for Structure-Activity Relationship (SAR) studies.
o Preparation: Dissolve 1.0 mmol of CAS 1087792-21-9 in 10 mL of absolute ethanol.

e Addition: Add 1.0 mmol of the desired substituted benzaldehyde (e.g., 4-
chlorobenzaldehyde).

o Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the dehydration.

o Reflux: Heat the mixture at reflux (approx. 78°C) for 4—6 hours. Monitor reaction progress via
TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

« Isolation: Cool the reaction mixture to room temperature. The Schiff base typically
precipitates as a solid.

« Purification: Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol/DMF
to obtain analytical grade material.

Protocol B: In Vitro Antimicrobial Susceptibility Assay

Objective: To evaluate the biological activity of the synthesized derivatives.

o Culture Prep: Prepare fresh overnight cultures of S. aureus (Gram+) and E. coli (Gram-) in
Mueller-Hinton Broth (MHB). Adjust turbidity to 0.5 McFarland standard.

e Compound Dilution: Dissolve the derivative (from Protocol A) in DMSO to a stock
concentration of 1 mg/mL.

o Plate Setup: Use a 96-well microtiter plate. Add 100 pL of MHB to all wells. Perform serial
two-fold dilutions of the compound across the plate.

e Inoculation: Add 10 pL of the bacterial suspension to each well.
e Controls:

o Positive Control: Ciprofloxacin or Fluconazole.
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o Solvent Control: DMSO (ensure <1% final concentration).

o Sterility Control: Media only.

Incubation: Incubate at 37°C for 24 hours.

Readout: Determine the Minimum Inhibitory Concentration (MIC) visually (no turbidity) or via
absorbance at 600 nm.

Handling, Stability & Safety

Stability: The hydrazine moiety is sensitive to oxidation. Store under inert gas (Argon) at
-20°C for long-term storage. Solutions in DMSO should be used within 24 hours.

Incompatibilities: Avoid strong oxidizing agents (peroxides, permanganates) and strong acids
(unless intended for salt formation).

PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Hydrazines can be absorbed
through the skin; wash immediately upon contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. PubChemlLite - 3-hydrazinyl-4-methyl-5-phenyl-4h-1,2,4-triazole (COH11N5)
[pubchemlite.lcsb.uni.lu]

o To cite this document: BenchChem. [Technical Monograph: CAS 1087792-21-9].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3019710/docs#technical-monograph-cas-1087792-
21-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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